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Plant Source Plant Family
Friedelin Content (mg/g
Dry Weight)

Reference / Key Compound

Cannabis sativa
(Roots)

Cannabaceae 0.100 - 0.709 mg/g [1] Predominant triterpenoid [1] [2]

Cork Various Contains "large amount"

[3]

Fundamental compound in cork

tissue [3] [4]

Calophyllum
pinetorum

Clusiaceae Major source [3] -

Maytenus ilicifolia Celastraceae Reported source [3] -

Jatropha species Euphorbiaceae Reported source [4] -

Euphorbia species Euphorbiaceae Reported source [4] -

Asteraceae family
species

Asteraceae Reported source [4] -
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For researchers aiming to verify or build upon this data, here are the key methodologies from the cited

studies:

Extraction: Common methods use ethanol, n-hexane, or supercritical CO₂ for extraction from
dried, pulverized hemp roots [1] [5]. One study used 95% ethanol at room temperature for 48 hours,

followed by partitioning with ethyl acetate [5].
Quantification: Gas Chromatography–Mass Spectrometry (GC–MS) is standard for identifying

and quantifying friedelin and other triterpenoids in cannabis root extracts [1] [6].
Advanced Bioproduction: Hairy root cultures can significantly increase friedelin yield. One

protocol induced these cultures by infecting petioles of in vitro germinated C. sativa seedlings with
Rhizobium rhizogenes (strain ATCC 43057). Elicitation of these hairy roots with 75 μM salicylic acid
increased friedelin yields to 0.963 mg/g DW, nearly double that of untreated controls [2] [7].

Pharmacological Significance of Friedelin

Friedelin's relevance to drug development is supported by numerous preclinical studies demonstrating a

range of pharmacological activities [3] [4]:

Anti-inflammatory: Inhibits production of pro-inflammatory cytokines [5].
Anticancer: Shows cytotoxic properties and induces apoptosis in certain cancer cell lines [3].

Antioxidant: Contributes to hepatoprotective and neuroprotective effects [3].
Antimicrobial: Exhibits activity against various bacteria and viruses [4].

Analgesic & Antipyretic: Demonstrates pain-relieving and fever-reducing effects [2].

Research Applications and Production Workflow

The diagram below illustrates the workflow from plant material to enhanced friedelin production, which is

particularly relevant for cannabis roots.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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